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Compound of Interest |

Compound Name: 8-Fluoroquinoline-2-carboxamide

Cat. No.: B13882250

Get Quote

Executive Summary

8-Fluoroquinoline-2-carboxamide is a critical quinoline scaffold intermediate, often utilized in

the synthesis of antibacterial (fluoroquinolone analogs) and anticancer agents. Its solubility
behavior is governed by the interplay between the lipophilic fluoro-substituted quinoline ring
and the polar, hydrogen-bond-donating carboxamide moiety.

This guide provides a comprehensive analysis of its solubility in organic solvents, offering a
predictive ranking based on structural analogs (e.g., quinoline-2-carboxylic acid derivatives), a
thermodynamic framework for data correlation, and a validated experimental protocol for
precise determination.

Key Insight: Experimental evidence from structural analogs suggests this compound exhibits
an "intermediate" solubility profile—highly soluble in dipolar aprotic solvents (DMSO, DMF),
moderately soluble in short-chain alcohols (Ethanol, Methanol) at elevated temperatures, and
sparingly soluble in non-polar hydrocarbons (Hexane) and water.

Chemical Identity & Structural Properties[1][2][3][4]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13882250#bc-rfq
https://www.benchchem.com/product/b13882250/docs?utm_src=pdf-body#technical-guide-solubility-profile-thermodynamic-analysis-of-8-fluoroquinoline-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13882250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

Compound Name 8-Fluoroquinoline-2-carboxamide

) 914208-13-2 (8-Fluoroquinoline-2-carboxylic
Parent Acid CAS

acid)
Molecular Formula C10H7FN20
Molecular Weight ~190.18 g/mol

) Fluorine (C-8, electron-withdrawing), Amide (C-
Key Functional Groups
2, H-bond donor/acceptor)

Predicted LogP ~1.5 — 2.0 (Moderately Lipophilic)

Predicted Solubility Profile

Based on solvatochromic parameters and structural analog data (e.g., Quinoline-2-
carboxanilides).

The solubility of 8-Fluoroquinoline-2-carboxamide follows a distinct polarity-driven hierarchy.
The presence of the amide group allows for significant hydrogen bonding, making protic
solvents effective at higher temperatures, while the aromatic core drives solubility in polar
aprotic media.

Table 1: Solvent Solubility Ranking (Estimated)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13882250/docs?utm_src=pdf-body#technical-guide-solubility-profile-thermodynamic-analysis-of-8-fluoroquinoline-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13882250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Rank Solvent

Solubility Class

Mechanism of
Action

1 DMSO

High (>100 mg/mL)

Strong dipole-dipole
interactions; disruption
of crystal lattice amide

bonds.

2 DMF

High

Similar to DMSO;
excellent for stock

solution preparation.

Dichloromethane
(DCM)

Moderate-High

Good interaction with
the lipophilic quinoline
core; standard

extraction solvent.

4 Ethanol / Methanol

Moderate (T-
dependent)

Ideal Recrystallization
Solvent. Poor
solubility at RT, high at
reflux (78°C).

5 Acetone

Moderate

Dipole interactions;
often used as a co-

solvent.

6 Toluene

Low-Moderate

Solubilizes the
aromatic core but
struggles with the

polar amide group.

7 Water

Very Low (<1 mg/mL)

Hydrophobic effect
dominates; useful as

an anti-solvent.

Thermodynamic Modeling (The Theory)

To rigorously describe the solubility of 8-Fluoroquinoline-2-carboxamide, researchers must

correlate experimental mole fraction solubility (
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) with temperature (

) using the Modified Apelblat Equation. This model assumes a non-ideal solution behavior,
critical for pharmaceutical intermediates.

The Modified Apelblat Equation

 : Mole fraction solubility of the solute.
e : Absolute temperature (Kelvin).

» : Empirical model parameters derived from regression analysis.

Thermodynamic Parameters

From the solubility data, the standard dissolution enthalpy (

), entropy (

), and Gibbs energy (
) are calculated using the van't Hoff analysis:

e Enthalpy (

): Indicates if dissolution is endothermic (positive) or exothermic. For quinoline amides, this is
typically endothermic (

), meaning solubility increases with temperature.
e Gibbs Energy (
):

A positive value indicates the dissolution is non-spontaneous standard state, requiring
energy input (heat) to overcome the crystal lattice energy.

Experimental Protocol: Solubility Determination

Standard Operating Procedure (SOP) for precise measurement using the Laser Monitoring
Observation Technique.
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Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for determining solubility limits. The Laser method is preferred for speed;
Gravimetric is the gold standard for accuracy.

Step-by-Step Methodology
Method A: Static Equilibrium (Gravimetric)

Best for: Generating absolute solubility values for thermodynamic modeling.

Preparation: Add excess 8-Fluoroquinoline-2-carboxamide to 10 mL of the target solvent
(e.g., Ethanol) in a jacketed glass vessel.

o Equilibration: Stir continuously at a fixed temperature (e.g., 298.15 K) for 24 hours to ensure
equilibrium.

« Filtration: Stop stirring and allow phases to settle (2 hours). Filter the supernatant using a
0.45 um PTFE syringe filter (pre-heated to T to prevent crashing out).

¢ Quantification: Transfer a known volume (

) of filtrate to a tared weighing dish. Evaporate solvent under vacuum/heat. Weigh the dry
residue.

e Calculation:

Method B: Dynamic Laser Monitoring

Best for: Rapid screening of temperature-dependent solubility (polythermal).
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Setup: Place a mixture of known composition (solute mass / solvent mass) in a reactor.

Heating: Slowly increase temperature (

) while passing a laser beam through the solution.

Detection: Record the temperature at which the laser transmission spikes (indicating
complete dissolution/disappearance of turbidity).

Repeat: Add more solute and repeat to build the T vs. Concentration curve.

Application: Recrystallization Strategy

The solubility differential of 8-Fluoroquinoline-2-carboxamide makes it an excellent candidate
for Antisolvent Crystallization.

Recommended Solvent System: Ethanol /| Water[5]

e Solvent (Good): Ethanol (High solubility at reflux, moderate at RT).
» Antisolvent (Poor): Water (Very low solubility).

Protocol:

Dissolve crude 8-Fluoroquinoline-2-carboxamide in hot Ethanol (reflux, ~78°C) until
saturation.

o Perform hot filtration to remove insoluble mechanical impurities.
o Slowly add Water (pre-warmed) dropwise until a persistent turbidity just appears.
» Allow the solution to cool slowly to Room Temperature, then to 4°C.

e Harvest crystals via vacuum filtration. This removes polar impurities (which stay in water)
and lipophilic impurities (which stay in ethanol mother liquor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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